1-[(3S,4R)-3-Amino-4-(2,2-dimethylpropyl)pyrrolidin-1-yl]-3-(4-chloropyrazol-1-yl)propan-1-one;hydrochloride

• IUPAC Name: 1-[(3S,4R)-3-amino-4-(2,2-dimethylpropyl)pyrrolidin-1-yl]-3-(4-chloropyrazol-1-yl)propan-1-one;hydrochloride
• InChI: InChI=1S/C15H25ClN4O.ClH/c1-15(2,3)6-11-8-19(10-13(11)17)14(21)4-5-20-9-12(16)7-18-20;/h7,9,11,13H,4-6,8,10,17H2,1-3H3;1H/t11-,13-;/m1./s1
• InChI Key: JJZRWBQIXLWJPX-LOCPCMAASA-N
• Canonical SMILES: CC(C)(C)CC1CN(CC1N)C(=O)CCN2C=C(C=N2)Cl.Cl
• Isomeric SMILES: CC(C)(C)C[C@@H]1CN(C[C@H]1N)C(=O)CCN2C=C(C=N2)Cl.Cl
• Molecular Formula: C15H26Cl2N4O
• Molecular Weight: 349.3 g/mol

Description

1-[(3S,4R)-3-Amino-4-(2,2-dimethylpropyl)pyrrolidin-1-yl]-3-(4-chloropyrazol-1-yl)propan-1-one;hydrochloride is a useful research compound. Its molecular formula is C15H26Cl2N4O and its molecular weight is 349.3. The purity is usually 95%.
BenchChem offers high-quality 1-[(3S,4R)-3-Amino-4-(2,2-dimethylpropyl)pyrrolidin-1-yl]-3-(4-chloropyrazol-1-yl)propan-1-one;hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-[(3S,4R)-3-Amino-4-(2,2-dimethylpropyl)pyrrolidin-1-yl]-3-(4-chloropyrazol-1-yl)propan-1-one;hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methodologies and Chemical Diversity

The generation of structurally diverse libraries through alkylation and ring closure reactions using ketonic Mannich bases demonstrates the synthetic versatility of pyrrolidine derivatives. These methods facilitate the creation of dithiocarbamates, thioethers, and various NH-azoles, highlighting the compound's role in the development of novel heterocycles with potential pharmaceutical applications (Roman, 2013).

Heterocyclic Synthesis for Pharmaceutical Interest

The use of amino pyrazole derivatives in the synthesis of novel heterocycles underscores the significance of these compounds in discovering new therapeutic agents. By reacting with diverse electrophiles, such amino derivatives pave the way for synthesizing compounds with potential antimicrobial, anti-inflammatory, and analgesic properties, which are crucial for addressing various health conditions (Metwally, Etman, Gafer, & Khalil, 2008).